Cas no 1118787-14-6 (3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid)
1118787-14-6 structure
Product Name:3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid
CAS No:1118787-14-6
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD11857900
CID:1099148
PubChem ID:25358123
Update Time:2025-04-20
3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid
- 3-Methyl-1H-pyrazolo[3,4-b]-pyridine-5-carboxylic acid
- 3-methyl-2H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
- 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-methyl-
- LXSNZLZWYNZHEH-UHFFFAOYSA-N
- PB26726
- ST1171136
- AM20050671
- Z234897629
- 1118787-14-6
- EN300-42436
- 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylicacid
- SCHEMBL1145007
- SY097107
- DTXSID80649592
- AKOS022708921
- MFCD11857900
- DB-194134
- AS-33652
- CS-0044127
- 3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid
-
- MDL: MFCD11857900
- Inchi: 1S/C8H7N3O2/c1-4-6-2-5(8(12)13)3-9-7(6)11-10-4/h2-3H,1H3,(H,12,13)(H,9,10,11)
- InChI Key: LXSNZLZWYNZHEH-UHFFFAOYSA-N
- SMILES: OC(C1C=NC2C(C=1)=C(C)NN=2)=O
Computed Properties
- Exact Mass: 177.053826475g/mol
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9
- XLogP3: 0.7
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 337-339 °C
- Boiling Point: 468.8±40.0 °C at 760 mmHg
- Flash Point: 237.3±27.3 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M172067-500mg |
3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid |
1118787-14-6 | 97% | 500mg |
¥10506.90 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M88180-1g |
3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1118787-14-6 | 1g |
¥4098.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M88180-100mg |
3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1118787-14-6 | 100mg |
¥1228.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M88180-250mg |
3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1118787-14-6 | 250mg |
¥2048.0 | 2021-09-08 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB06761-10g |
3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1118787-14-6 | 95% | 10g |
$1797 | 2023-09-07 | |
| Chemenu | CM103858-250mg |
3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1118787-14-6 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM103858-1g |
3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1118787-14-6 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM103858-100mg |
3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1118787-14-6 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| TRC | M330413-10mg |
3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid |
1118787-14-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M330413-50mg |
3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid |
1118787-14-6 | 50mg |
$ 65.00 | 2022-06-03 |
3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
1118787-14-6 (3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid) Related Products
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